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Compound of Interest

Compound Name: MMT3-72

Cat. No.: B12368558

Essential Safety and Handling Guide for MMT3-72

Disclaimer: This document provides essential safety and logistical information for handling
MMT3-72. As no specific Safety Data Sheet (SDS) for MMT3-72 was found, the following
guidance is based on best practices for handling potent, powdered research compounds. This
information should be supplemented by a compound-specific risk assessment before any
handling occurs. MMT3-72 is a gastrointestinal locally-activating Janus kinase (JAK) inhibitor
and is intended for laboratory research use only, not for human use.[1]

Immediate Safety and Personal Protective Equipment
(PPE)

The primary defense against exposure to potent powdered compounds like MMT3-72 is the
consistent and correct use of appropriate Personal Protective Equipment (PPE).[1] A thorough
hazard assessment should precede any handling to ensure the selection of adequate
protective gear.[1]

Recommended Personal Protective Equipment (PPE) for Handling MMT3-72
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

N95 or FFP2 Respirator

Recommended for all handling
of the solid compound to
prevent inhalation of airborne
particles. A fit-tested respirator

is essential.[2]

Powered Air-Purifying
Respirator (PAPR)

Consider for procedures with a
high risk of aerosol generation
or for handling larger

quantities.

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves that meet ASTM
D6978 standards for
chemotherapy drug handling.
[2] The outer glove should be
changed immediately upon

contamination.[3]

Body Protection

Disposable Lab Coat or

Coveralls

A dedicated, disposable lab
coat, preferably with tight-fitting
cuffs, should be worn over
personal clothing.[2][3] For
procedures with a higher risk
of contamination, disposable
coveralls made of a low-
permeability fabric like
polyethylene-coated
polypropylene are

recommended.[4][5]

Eye Protection

Chemical Splash Goggles

Use chemical splash goggles
that provide a complete seal
around the eyes to protect

against dust and splashes.[3]
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A face shield should be worn
over goggles during

Face Shield procedures with a high risk of
splashing, such as preparing
solutions.[2][3]

Operational Plan: Handling and Storage

A systematic approach is crucial for safely handling MMT3-72. All operations involving the solid
compound should be conducted in a designated area, preferably within a certified chemical
fume hood or a glove box to minimize exposure.[6]

Key Handling Protocols:

o Designated Area: Establish a designated area for handling MMT3-72. Cover the work
surface with absorbent bench paper before starting any procedure.[7]

» Weighing: Weigh the powdered compound carefully on weigh paper or in a weigh boat using
an analytical balance inside a chemical fume hood to control dust.[1][7]

¢ Solution Preparation: When preparing solutions, slowly add the solvent to the solid to
prevent splashing.[3] Keep containers covered as much as possible.

o Spill Management: In case of a spill, alert others in the vicinity. Use a chemical spill kit to
clean the area, working from the outside in. All materials used for cleanup must be disposed
of as hazardous waste.[3]

Storage:
e Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[1]

e In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 6 months.[1]

Disposal Plan

Proper disposal of MMT3-72 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance. All chemical waste should be
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treated as hazardous unless confirmed to be non-hazardous by institutional safety personnel.

[8]
Waste Segregation and Disposal:

e Solid Waste: Collect all contaminated solid waste, including gloves, weigh paper, bench
liners, and unused compound, in a clearly labeled, sealed hazardous waste container.[9]

e Liquid Waste: Dispose of solutions containing MMT3-72 in a designated, labeled hazardous
liquid waste container. Do not pour chemical waste down the sink.[6][10]

o Empty Containers: A container that held MMT3-72 is considered empty after all contents
have been removed by standard practice. However, if the compound is determined to be
acutely hazardous, the container must be triple-rinsed with a suitable solvent, and the rinsate
collected as hazardous waste before the container can be discarded as regular trash.[11]

Quantitative Data Summary

Since specific occupational exposure limits (OELs) for MMT3-72 are not publicly available, the
following table provides general OELs for potent compounds, which should be used as a guide
for risk assessment. OELs are airborne concentrations to which nearly all workers may be
repeatedly exposed without adverse effects.[12]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.iip.res.in/csir-harit/wp-content/uploads/sites/51/2020/06/1583229063-EATDcnRGDhhh.pdf
https://www.benchchem.com/product/b12368558?utm_src=pdf-body
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.benchchem.com/product/b12368558?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b12368558?utm_src=pdf-body
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Limit Type

Definition

Typical Range for Potent
Compounds

Occupational Exposure Limit -
Time-Weighted Average (OEL-
TWA)

The average exposure over an
8-hour workday.[13]

1to <10 pg/m3

Occupational Exposure Limit -
Short-Term Exposure Limit
(OEL-STEL)

A 15-minute TWA exposure
that should not be exceeded at

any time during a workday.[13]

May exceed the TWA by 3
times for a maximum of 15
minutes, no more than four
times a day with at least 60
minutes between exposures.
[13]

Occupational Exposure Limit -
Ceiling (OEL-C)

The maximum concentration
that should not be exceeded at

any time.[14]

Dependent on the specific

compound's acute toxicity.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of MMT3-72 in DMSO

This protocol outlines the steps for safely preparing a stock solution of MMT3-72.

Materials and Equipment:

e MMT3-72 solid powder (CAS No. 299615-39-3, M.Wt: 810.88 g/mol )[1]

e Dimethyl sulfoxide (DMSO)

e Analytical balance

» Weigh paper or weigh boat

e Spatula
e Volumetric flask

o Pipettes
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e \ortex mixer
e Appropriate PPE (see table above)
Procedure:

o Preparation: Don all required PPE as outlined in the table above. Prepare the workspace
within a chemical fume hood by laying down a disposable, absorbent bench liner.[1]

o Calculate Required Mass: To prepare a 10 mM solution, you will need 8.1088 mg of MMT3-
72 per 1 mL of DMSO. Adjust the mass based on the desired final volume.

e Weighing the Compound: Carefully weigh the calculated amount of MMT3-72 onto weigh
paper or a weigh boat using an analytical balance inside the fume hood. Perform this step
gently to avoid creating airborne dust.[1][15]

e Dissolving the Compound: Transfer the weighed MMT3-72 powder into a volumetric flask.
Add a small amount of DMSO to the flask and gently swirl to dissolve the powder.

» Bringing to Final Volume: Once the solid is fully dissolved, add DMSO to the volumetric flask
until the final desired volume is reached.[16]

e Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer until it is
homogenous.

e Labeling and Storage: Clearly label the container with the compound name, concentration,
solvent, date of preparation, and your initials. Store the solution according to the
recommended storage conditions (-80°C or -20°C).[1]

o Waste Disposal: Dispose of all contaminated disposable items (e.g., gloves, weigh paper,
pipette tips) in a designated hazardous waste container.[1]

Visualizations

Logical Workflow for Handling MMT3-72
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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